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Introduction
Reactive oxygen species (ROS) are critical signaling molecules in the cardiovascular system.

However, excessive ROS production, a condition known as oxidative stress, is a key

contributor to the pathophysiology of numerous cardiovascular diseases, including

hypertension, heart failure, atherosclerosis, and diabetic cardiomyopathy. NADPH oxidase 2

(NOX2) is a major enzymatic source of ROS in the cardiovascular system, expressed in

cardiomyocytes, endothelial cells, fibroblasts, and inflammatory cells.[1][2][3] Pathological

stimuli such as angiotensin II (Ang II), saturated fatty acids (e.g., palmitate), and inflammatory

cytokines can activate NOX2, leading to a cascade of detrimental effects including

mitochondrial dysfunction, abnormal calcium handling, cellular hypertrophy, and fibrosis.[1][2]

[4][5] Consequently, the targeted inhibition of NOX2 presents a promising therapeutic strategy

for a range of cardiovascular disorders.

NOX2-IN-2 diTFA is a potent and specific inhibitor of NOX2. It disrupts the crucial protein-

protein interaction between the cytosolic subunit p47phox and the membrane-bound subunit

p22phox, a critical step for the assembly and activation of the NOX2 enzyme complex.[4][6]

With a Ki of 0.24 μM, NOX2-IN-2 diTFA offers a valuable tool for investigating the precise role

of NOX2-derived ROS in cardiovascular research and for the preclinical evaluation of NOX2

inhibition as a therapeutic modality.[4][6]
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Mechanism of Action
NOX2 is a multi-subunit enzyme complex. In its inactive state, the catalytic subunit, gp91phox

(NOX2), and p22phox are located in the plasma membrane, while the regulatory subunits,

including p47phox, p67phox, p40phox, and the small GTPase Rac, are in the cytosol. Upon

stimulation, p47phox is phosphorylated and translocates to the membrane, where it binds to

p22phox, initiating the assembly of the active enzyme complex.

NOX2-IN-2 diTFA is designed to specifically interrupt the binding of p47phox to p22phox. By

preventing this interaction, NOX2-IN-2 diTFA effectively blocks the assembly of the functional

NOX2 complex and subsequent production of superoxide and other ROS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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